Cas no 1609408-00-5 ([(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride)

• Product Name: [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride
• CAS No: 1609408-00-5
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• MDL: MFCD13186057
• CID: 4608823
• Update Time: 2025-06-08

[(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride

• MDL： MFCD13186057
• Inchi： 1S/C8H11N3S.ClH/c1-5-6(2)12-8-10-7(3-9)4-11(5)8;/h4H,3,9H2,1-2H3;1H
• InChI Key： MOPVXMCGKIYBJL-UHFFFAOYSA-N
• SMILES： CC1=C(SC2=NC(CN)=CN12)C.Cl

Additional information on [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride

[(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride (CAS No. 1609408-00-5): An Overview

[(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride (CAS No. 1609408-00-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazothiazoles and is characterized by its 2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl moiety, which imparts distinct chemical and biological properties.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Recent studies have highlighted the potential of [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride in the treatment of neurological disorders and as a potent inhibitor of specific enzymes involved in disease pathways.

One of the key areas of research involving [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride is its role as an inhibitor of monoamine oxidase (MAO). MAO is an enzyme that degrades neurotransmitters such as serotonin and dopamine, and its inhibition has been shown to have therapeutic benefits in conditions like depression and Parkinson's disease. A recent study published in the Journal of Medicinal Chemistry demonstrated that [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride exhibits selective inhibition of MAO-B with minimal side effects compared to existing MAO inhibitors.

In addition to its potential as an MAO inhibitor, [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit the growth of certain cancer cells by disrupting key signaling pathways. A study published in Cancer Research reported that [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride effectively inhibited the proliferation of breast cancer cells by downregulating the expression of cyclin D1 and inducing apoptosis.

The pharmacokinetic properties of [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it a promising candidate for further clinical development. A phase I clinical trial conducted by a leading pharmaceutical company demonstrated that [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride was well-tolerated by patients with minimal adverse effects.

The structural features of [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride contribute to its unique biological activity. The 2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl moiety provides a rigid scaffold that facilitates specific interactions with target proteins. The presence of the amine group at the methyl position allows for additional hydrogen bonding interactions that enhance binding affinity. The dihydrochloride salt form further enhances the compound's solubility and stability in aqueous environments.

In conclusion, [(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)methyl]amine dihydrochloride (CAS No. 1609408-00-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its selective inhibition of MAO-B and anti-cancer properties make it a valuable candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and therapeutic potential.